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Compound of Interest

Compound Name: cis-11-Hexadecenal

Cat. No.: B110332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling cis-
11-Hexadecenal, ensuring the protection of laboratory personnel and the environment. The

following procedures detail the necessary personal protective equipment (PPE), step-by-step

handling instructions, and compliant disposal methods.

Chemical and Physical Properties
A summary of the key physical and chemical properties of cis-11-Hexadecenal is provided

below. This information is critical for safe handling and storage.

Property Value

Molecular Formula C₁₆H₃₀O[1]

Molecular Weight 238.41 g/mol [2]

Appearance Colorless to light yellow clear liquid[3]

Boiling Point 131 - 133 °C / 1 mmHg[3]

Density 0.850 - 0.963 g/mL at 20 °C[3][2][4]

Flash Point 61 °C (141.8 °F) - closed cup[2]

Storage Temperature 2-8°C[2][5]
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Personal Protective Equipment (PPE) Requirements
The use of appropriate PPE is mandatory to prevent exposure. cis-11-Hexadecenal is irritating

to the eyes, respiratory system, and skin.[6] The following PPE must be worn at all times when

handling this chemical.

PPE Category Specification Rationale

Hand Protection

Neoprene or Nitrile gloves.[6]

Latex gloves are not

recommended.[7]

Prevents skin contact and

irritation.[6] Gloves should be

inspected before use and

disposed of after

contamination.[8]

Eye and Face Protection
Chemical splash goggles or a

full face shield.[7]

Protects against splashes that

can cause eye irritation.[6]

Skin and Body Protection

Lab coat, overalls, or a P.V.C.

apron.[6] Closed-toe shoes

made of impervious material.

[7]

Prevents contamination of

personal clothing and skin.[7]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[9] If overexposure risk exists,

an approved respirator with an

ABEK (EN14387) filter is

recommended.[2]

Protects against inhalation of

vapors, which can cause

respiratory irritation.[6]

Handling and Operational Workflow
Adherence to a strict operational workflow is crucial for minimizing risks associated with cis-11-
Hexadecenal.
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Preparation

Handling

Post-Handling

Verify Fume Hood Operation

Don Required PPE

Prepare Spill Kit

Retrieve from 2-8°C Storage

Dispense in Fume Hood

Seal Container Tightly

Return to Storage

Decontaminate Work Area

Doff and Dispose of PPE

Wash Hands Thoroughly
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Caption: Standard operational workflow for handling cis-11-Hexadecenal.
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Step-by-Step Handling Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Put on all required personal protective equipment as detailed in the table above.

Ensure a spill kit appropriate for combustible liquids is readily accessible.

Handling:

Retrieve cis-11-Hexadecenal from its designated storage location (2-8°C).

Perform all manipulations and dispensing of the chemical inside a certified chemical fume

hood to avoid inhalation of vapors.[9]

Avoid contact with skin and eyes.[6]

Keep away from heat, sparks, open flames, and hot surfaces.

Avoid contamination with oxidizing agents such as nitrates and oxidizing acids.[6]

After dispensing, securely seal the container.

Post-Handling:

Return the chemical to its proper storage.

Decontaminate the work surface.

Carefully remove and dispose of contaminated gloves and other disposable PPE in a

designated waste container.

Wash hands and forearms thoroughly with soap and water.

Spill and Emergency Procedures
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In the event of a spill, immediate and appropriate action is necessary to prevent harm to

personnel and the environment.

Minor Spill Major Spill

Spill Occurs

Alert Personnel in Area

Small, Contained

Evacuate Immediate Area

Large, Uncontained

Contain Spill with Absorbent

Clean Up with Non-Sparking Tools

Place Waste in Sealed Container

Alert Emergency Responders

Move Upwind

Prevent Entry into Drains

Click to download full resolution via product page

Caption: Decision workflow for cis-11-Hexadecenal spills.

Minor Spills:

Alert others in the immediate vicinity.

Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand).

Clean up all spills immediately, avoiding breathing vapors.[6]
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Collect the absorbed material using non-sparking tools and place it into a sealed, labeled

container for hazardous waste disposal.

Ventilate the area and clean the spill site once the material has been removed.

Major Spills:

Evacuate the area immediately.

Alert the appropriate emergency response team and inform them of the location and nature

of the hazard.[6]

Move to an upwind location.[6]

Prevent the spill from entering drains or waterways, as it is very toxic to aquatic organisms.

[6]

Disposal Plan
cis-11-Hexadecenal and its container must be disposed of as hazardous waste.[6]

Environmental release must be avoided.[8]

Waste Collection and Disposal Workflow:
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Disposal
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Store in Designated Area

Consult Waste Management Authority

Arrange for Licensed Disposal Company
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Caption: Procedural workflow for the disposal of cis-11-Hexadecenal waste.

Step-by-Step Disposal Procedure:

Waste Segregation: Do not mix cis-11-Hexadecenal waste with other waste streams.

Containerization: Collect all waste, including contaminated PPE and spill cleanup materials,

in a clearly labeled, sealed container suitable for hazardous waste.

Storage: Store the waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.
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Disposal: Dispose of the contents and container through a licensed waste disposal company.

[8] All disposal activities must be in accordance with local, state, and federal regulations.[6]

Do not allow wash water from cleaning equipment to enter drains.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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